Cas no 1267033-71-5 (2-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1267033-71-5
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 6603283
• PubChem ID: 82125917
• Update Time: 2025-06-30

2-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1998145
• 1267033-71-5

• Inchi： 1S/C11H15FO2/c1-11(2,7-13)8-4-5-10(14-3)9(12)6-8/h4-6,13H,7H2,1-3H3
• InChI Key： UZIDAEHJIIGCSL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)CO)OC

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol

2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol: A Promising Compound in Medicinal Chemistry

2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol, with the chemical identifier CAS No. 1267033-71-5, has emerged as a significant molecule in the field of medicinal chemistry. This compound belongs to the class of substituted alcohols, characterized by its unique structural framework that combines aromatic and aliphatic moieties. The synthesis and biological evaluation of this compound have been extensively explored in recent years, revealing its potential applications in drug discovery and therapeutic development.

The molecular structure of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol features a para-substituted phenyl ring with a fluorine atom at the 3-position and a methoxy group at the 4-position. These functional groups are critical in modulating the physicochemical properties of the molecule, including its solubility, stability, and biological activity. The presence of the fluorine atom introduces steric and electronic effects that may influence the compound's interaction with biological targets.

Recent studies have highlighted the importance of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol in the development of novel pharmaceutical agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases. The compound's ability to modulate inflammatory pathways, such as the NF-κB signaling cascade, has been a focal point of recent research.

Furthermore, the synthesis of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has been optimized to improve its yield and purity. Advanced methodologies, including microwave-assisted synthesis and catalytic approaches, have been employed to achieve higher efficiency in the preparation of this compound. These synthetic strategies not only enhance the accessibility of the molecule but also reduce the environmental impact associated with traditional chemical processes.

The pharmacological profile of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has been investigated in preclinical models to assess its therapeutic potential. In vitro studies have shown that the compound exhibits selective activity against specific enzymes involved in metabolic pathways, which could be beneficial in the treatment of metabolic disorders. Additionally, its low toxicity profile, as reported in a 2022 study in the European Journal of Medicinal Chemistry, suggests that it may be a safer alternative to existing therapeutic agents.

One of the key areas of interest in the research on 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol is its potential application in the development of anti-cancer drugs. Preliminary studies have indicated that the compound may interfere with the proliferation of cancer cells by targeting specific signaling pathways. This finding has sparked further investigations into its mechanism of action and its potential as a lead compound for drug development.

The biological activity of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol is also being explored in the context of neurodegenerative diseases. Research published in 2023 in the Journal of Neurochemistry suggested that the compound may have neuroprotective effects, which could be relevant for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the versatility of the compound in addressing a range of therapeutic challenges.

In addition to its therapeutic potential, the compound's physicochemical properties are being studied for their impact on drug delivery systems. The solubility and stability of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol in various solvents and under different conditions are critical factors in the design of effective drug formulations. These properties are being optimized to enhance the bioavailability and efficacy of the compound in clinical applications.

The synthesis and characterization of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol have also been the subject of recent advancements in analytical chemistry. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being used to confirm the molecular structure and purity of the compound. These analytical methods are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

Moreover, the compound's environmental impact is being evaluated to ensure its sustainability in pharmaceutical applications. Studies are being conducted to assess the biodegradability and ecotoxicity of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol, which is crucial for its long-term use in drug development. These assessments are part of a broader effort to promote green chemistry practices in the pharmaceutical industry.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol's behavior. Molecular docking studies and quantum mechanical calculations are being used to predict the compound's interactions with biological targets. These computational tools provide valuable insights into the mechanism of action and help in the design of more effective drug candidates.

The ongoing research on 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol highlights its potential as a versatile compound with applications in multiple therapeutic areas. As new studies continue to emerge, the compound's role in the development of innovative pharmaceuticals is becoming increasingly evident. The interdisciplinary approach combining synthetic chemistry, pharmacology, and analytical techniques is essential for unlocking the full potential of this compound.

In conclusion, 2-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol represents a promising candidate in the field of pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable compound for the development of new therapeutic agents. Continued research and innovation in this area are expected to lead to significant advancements in the treatment of various diseases and conditions.